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Compound of Interest

Compound Name: 6-Methoxypyridine-3-carbaldehyde

Cat. No.: B1352767 Get Quote

Technical Guide: Physical Properties of 6-
Methoxypyridine-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methoxypyridine-3-carbaldehyde is a pivotal intermediate in synthetic organic chemistry,

finding applications in the synthesis of various biologically active molecules. A thorough

understanding of its physical properties, such as melting point and solubility, is crucial for its

effective use in research and development, particularly in the fields of medicinal chemistry and

drug discovery. This technical guide provides a comprehensive overview of these properties,

complete with experimental protocols and logical workflow diagrams to facilitate its practical

application.

Core Physical Properties
The physical characteristics of 6-Methoxypyridine-3-carbaldehyde are summarized below.

These values are critical for handling, storage, and reaction setup.
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Property Value Source(s)

Melting Point 47-54 °C [1][2][3][4][5]

Solubility
Insoluble in water.[1] Soluble in

Dimethyl Sulfoxide (DMSO).[6]
[1][6]

Appearance

White to off-white or dark

cream to pale brown crystals

or crystalline powder.

[2][5][6]

Molecular Formula C₇H₇NO₂ [1][2][7]

Molecular Weight 137.14 g/mol [1][4][7]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the melting point and solubility of organic compounds like 6-Methoxypyridine-3-
carbaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

following protocol outlines a common method using a capillary tube.

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 6-Methoxypyridine-3-carbaldehyde

Mortar and pestle (if the sample is not a fine powder)

Procedure:
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Sample Preparation: A small amount of the crystalline 6-Methoxypyridine-3-carbaldehyde
is placed on a clean, dry surface. The open end of a capillary tube is pressed into the

sample, forcing a small amount of the solid into the tube. The tube is then inverted and

tapped gently to pack the solid into the sealed end. A sample height of 1-2 mm is ideal.[2]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.[2][4]

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point of the sample.[1] A rapid initial

heating can be done to determine an approximate melting point, followed by a more careful

determination.[1]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has turned into a clear liquid is recorded as the end of the melting range.[1][3] For a pure

compound, this range should be narrow (0.5-1.0 °C).[1]

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. A general qualitative and semi-quantitative procedure is

described below.

Materials:

Test tubes or small vials

Vortex mixer or shaker

Calibrated pipettes or burette

Sample of 6-Methoxypyridine-3-carbaldehyde

A range of solvents (e.g., water, DMSO, ethanol, acetone)

Procedure:
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Qualitative Assessment:

Place a small, known amount (e.g., 10 mg) of 6-Methoxypyridine-3-carbaldehyde into a

test tube.[8]

Add a small volume (e.g., 0.1 mL) of the chosen solvent.

Agitate the mixture vigorously (e.g., using a vortex mixer) for a set period.

Visually inspect the mixture for the presence of undissolved solid. If the solid dissolves

completely, the compound is considered soluble in that solvent under these conditions.

Semi-Quantitative Assessment:

Weigh a precise mass of 6-Methoxypyridine-3-carbaldehyde into a vial.

Incrementally add a known volume of the solvent to the vial, ensuring thorough mixing

after each addition.[9]

Continue adding solvent until the solid is completely dissolved.[9]

The solubility can then be expressed in terms of mass of solute per volume of solvent

(e.g., mg/mL). For more precise measurements, a saturated solution is prepared, and the

concentration of the solute in the supernatant is determined analytically (e.g., by

spectroscopy).[10]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate a representative

synthetic pathway and a logical relationship involving 6-Methoxypyridine-3-carbaldehyde.

Starting Material:
5-Bromo-2-methoxypyridine

Reagent:
n-Butyllithium (n-BuLi)

in THF

-78 °C
Lithiation Intermediate Reagent:

N,N-Dimethylformamide (DMF)
Aqueous Workup

& Purification
Product:

6-Methoxypyridine-3-carbaldehyde
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Caption: Representative synthesis workflow for a methoxypyridine carbaldehyde.

6-Methoxypyridine-3-carbaldehyde

Condensation Reaction

o-Hydroxyarylketone L-Proline

catalyzes

Flavanone Derivative

yields

Click to download full resolution via product page

Caption: L-proline catalyzed condensation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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